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Compound of Interest

Compound Name: Sodium acrylate

Cat. No.: B3431311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and polymerization of sodium acrylate (CAS No: 7446-81-3). The information is

curated for professionals in research, development, and pharmaceutical sciences, with a focus

on delivering precise data and established experimental methodologies.

Chemical Structure and Identification
Sodium acrylate is the sodium salt of acrylic acid.[1][2] Its chemical structure consists of a

vinyl group directly attached to a sodium carboxylate. This simple yet reactive structure is

fundamental to its utility as a monomer for the synthesis of polyacrylates, particularly

superabsorbent polymers.[1][2]

IUPAC Name: Sodium prop-2-enoate[3][4]

Molecular Formula: C₃H₃NaO₂[3][5][6][7]

Canonical SMILES: C=CC(=O)[O-].[Na+][3]

InChI Key: NNMHYFLPFNGQFZ-UHFFFAOYSA-M[3]

The diagram below illustrates the chemical structure of sodium acrylate.
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Caption: Chemical structure of sodium acrylate.
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Physicochemical Properties
The physical and chemical properties of sodium acrylate are summarized below. These

values are critical for its handling, storage, and application in various chemical processes.

Table 1: Physical and Chemical Properties of Sodium
Acrylate

Property Value Source(s)

Identifiers

CAS Number 7446-81-3 [3][5][6][8]

EC Number 231-20-7 [3][9]

Molecular Properties

Molecular Weight 94.04 g/mol [3][5][6][9]

Physical Properties

Appearance
White to off-white crystalline

powder/solid
[1][2][8]

Melting Point >300 °C (decomposes) [2][5][6][7][8]

Boiling Point
141 °C @ 760 mmHg

(estimated)
[7][10][11]

Density 1.528 g/cm³ (at 20 °C) [6][7]

Water Solubility 479 g/L (at 20 °C) [6][7]

Safety Properties

Flash Point 61.6 °C (estimated) [7][11]

Reactivity and Stability
Reactivity: The presence of the vinyl group makes sodium acrylate highly susceptible to

polymerization, particularly through free-radical mechanisms.[2] This reactivity is the basis for

its primary application in the production of sodium polyacrylate.
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Stability: Sodium acrylate may be unstable and can undergo spontaneous polymerization,

especially when exposed to heat.[5][6][12] It is incompatible with strong oxidizing agents. For

storage, it should be kept in a cool, dry, and dark location in a tightly sealed container, away

from heat and ignition sources.[13] It is also noted to be moisture and heat sensitive.[14]

Key Experimental Protocols
Detailed and standardized methodologies are crucial for obtaining reliable and reproducible

data. The following sections outline protocols for key experiments related to the synthesis and

characterization of sodium acrylate.

Synthesis of Sodium Acrylate via Neutralization
The most common and economically viable method for producing sodium acrylate is the direct

acid-base neutralization of acrylic acid with a sodium base, such as sodium hydroxide (NaOH).

[2][15]

The workflow for this synthesis is depicted below.
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Caption: Workflow for sodium acrylate synthesis.
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Detailed Methodology:

Preparation: Prepare an aqueous solution of acrylic acid.[16]

Neutralization: Cool the acrylic acid solution in an ice bath to manage the exothermic nature

of the reaction.[2][15]

Titration: Gradually add a solution of sodium hydroxide (e.g., 50% NaOH) to the acrylic acid

solution with continuous stirring.[7]

Monitoring: Monitor the temperature to prevent overheating, which could initiate premature

polymerization.[2] The endpoint is reached when the acid is completely neutralized.[15]

Stabilization (Optional): For storage of the monomer solution, polymerization inhibitors such

as 4-methoxyphenol (MEHQ) can be added.[7]

Isolation (Optional): The solid sodium acrylate can be obtained by drying the resulting

aqueous solution.

Determination of Melting Point (Decomposition
Temperature)
Given that sodium acrylate decomposes at its melting point, Differential Scanning Calorimetry

(DSC) is the recommended method for determining this transition temperature, following

standards like ASTM D3418.[5][6][8]

Methodology Outline (based on ASTM D3418):

Sample Preparation: A small sample of the polymer (typically 5-15 mg) is accurately weighed

and hermetically sealed in an aluminum pan.[5][9]

Instrument Setup: A reference pan (empty) is placed in the DSC instrument alongside the

sample pan.

Thermal Scan: The sample is subjected to a controlled heating program. A typical heating

rate for determining melting point is 10°C/minute.[9]
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Data Acquisition: The instrument measures the difference in heat flow required to increase

the temperature of the sample and the reference.

Analysis: A plot of heat flow versus temperature (a thermogram) is generated. The melting

point (Tm) is identified as the peak temperature of the endothermic event on the

thermogram. For substances that decompose, this peak represents the onset of

decomposition.

Determination of Water Solubility
The water solubility of sodium acrylate can be determined using the flask method as

described in the OECD Guideline 105, which is suitable for substances with solubilities above

10⁻² g/L.[3][4]

The logical flow for this determination is as follows.
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Caption: Workflow for water solubility determination.
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Detailed Methodology:

Temperature Control: The determination is preferably conducted at a constant temperature,

typically 20 ± 0.5 °C.[3]

Saturation: An excess amount of solid sodium acrylate is added to a known volume of

distilled water in a flask.

Equilibration: The mixture is agitated (e.g., stirred or shaken) for a sufficient time to reach

saturation equilibrium. A preliminary test can help determine the required time.[3]

Phase Separation: Once equilibrium is reached, the undissolved solid is separated from the

saturated aqueous solution. Centrifugation is a common method for this separation.

Concentration Analysis: The concentration of sodium acrylate in the clear supernatant is

determined using a suitable analytical method (e.g., titration, spectroscopy, or gravimetrically

after evaporation of the solvent).

Calculation: The water solubility is expressed as the mass of the solute per volume of the

solvent (e.g., g/L).

Polymerization
Sodium acrylate serves as the monomer for producing sodium polyacrylate, a polymer

renowned for its ability to absorb 100 to 1000 times its mass in water.[17] The polymerization

process transforms the individual monomer units into a long-chain polymer.
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Caption: Free-radical polymerization of sodium acrylate.
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Several techniques can be employed for this polymerization, including:

Solution Polymerization: Monomers are dissolved in a solvent (typically water) that contains

a catalyst to initiate the polymerization.[17]

Inverse Emulsion Polymerization: Used for hydrophilic monomers, where the monomer is

emulsified in a hydrophobic phase.[17]

Free Radical Polymerization: Often initiated by thermal initiators (like persulfates) or

radiation, this process involves initiation, propagation, and termination steps to form the

polymer chains.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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